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Cat. No.: B055388 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Aminoethoxydiphenyl borate (2-APB) is a widely utilized, cell-permeable chemical

modulator in calcium signaling research. It is primarily recognized as an inhibitor of inositol

1,4,5-trisphosphate (IP₃) receptors (IP₃Rs) and store-operated Ca²⁺ channels (SOCs)[1][2].

However, its pharmacological profile is complex, as it also modulates the activity of various

Transient Receptor Potential (TRP) channels, activating some (TRPV1, TRPV2, TRPV3) while

inhibiting others (TRPC1, TRPC3, TRPC5)[2][3]. Notably, its effect on store-operated Ca²⁺

entry (SOCE) is dose-dependent, with potentiation observed at low concentrations (1-5 µM)

and inhibition at higher concentrations (>30 µM)[1][3].

These application notes provide a detailed protocol for the preparation of 2-APB stock solutions

for use in cell culture experiments, ensuring reproducibility and optimal performance.

Data Presentation
Accurate preparation of a 2-APB stock solution is critical for achieving reliable and reproducible

experimental results. The following tables summarize the key quantitative data for 2-APB.

Table 1: Chemical and Physical Properties of 2-APB
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Property Value Reference(s)

Molecular Weight ~225.1 g/mol [4][5][6][7]

Formula C₁₄H₁₆BNO [4][5][6]

Appearance White to off-white solid [4]

Purity ≥98% [6][7]

Table 2: Solubility of 2-APB

Solvent Solubility Reference(s)

DMSO ≥ 9.4 mg/mL [5]

up to 100 mM [7]

45 mg/mL (199.92 mM) [8]

Ethanol up to 10 mM [7]

~5 mg/mL [9]

Water Insoluble [8]

PBS (pH 7.2) ~0.05 mg/mL [9]

Table 3: Recommended Storage Conditions

Form
Storage
Temperature

Duration Reference(s)

Solid Powder -20°C ≥ 4 years [9]

Stock Solution (in

DMSO)
-20°C Up to 1 month [1][3][8]

-80°C Up to 1 year [1][8]

Experimental Protocols
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Materials
2-Aminoethoxydiphenyl borate (2-APB) powder

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 100 mM 2-APB Stock Solution
in DMSO

Pre-weighing Preparations:

Ensure the analytical balance is calibrated and level.

Place a sterile, empty microcentrifuge tube on the balance and tare it.

Weighing 2-APB:

Carefully weigh approximately 22.5 mg of 2-APB powder directly into the tared

microcentrifuge tube. The exact mass will depend on the desired final concentration and

volume. For 1 mL of a 100 mM solution, 22.51 mg is required (based on a molecular

weight of 225.1 g/mol ).

Solubilization:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the 2-APB powder. It

is crucial to use fresh, anhydrous DMSO as moisture can reduce the solubility of 2-APB[1]

[8].
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Dissolving:

Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved.

Visually inspect the solution against a light source to ensure there are no visible

particulates. If dissolution is difficult, brief sonication in a water bath can be employed[1].

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, dispense the

stock solution into single-use aliquots in sterile, tightly sealed cryovials[1].

Label each aliquot clearly with the compound name (2-APB), concentration (100 mM),

solvent (DMSO), and the date of preparation.

Store the aliquots at -20°C for short-term use (up to one month) or at -80°C for long-term

storage (up to one year)[1][8].

Protocol for Preparing Working Solutions
Thawing the Stock Solution:

Thaw a single aliquot of the 100 mM 2-APB stock solution at room temperature.

Dilution:

Prepare the final working solution by diluting the stock solution in the desired cell culture

medium or experimental buffer immediately before use. For example, to prepare a 100 µM

working solution, add 1 µL of the 100 mM stock solution to 1 mL of culture medium.

Ensure that the final concentration of DMSO in the cell culture medium is minimal

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Safety Precautions:

Handle 2-APB powder in a well-ventilated area or a chemical fume hood.
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Wear appropriate personal protective equipment, including gloves, a lab coat, and safety

glasses[10][11].

Avoid inhalation of the powder and contact with skin and eyes[10][11]. In case of contact,

rinse the affected area thoroughly with water[11][12].

Visualizations
Signaling Pathway of 2-APB Action

Plasma Membrane

Endoplasmic Reticulum

Agonist GPCR PLC PIP2

IP₃ Receptor

 IP₃

Store-Operated
Ca²⁺ Channel (SOC)

Cytosolic Ca²⁺

 Ca²⁺ Influx

TRP Channels

 Ca²⁺ Release

Ca²⁺

2-APB

 Inhibits (High Conc.)

 Potentiates (Low Conc.)

 Modulates

 Inhibits

Click to download full resolution via product page

Caption: A diagram illustrating the modulation of calcium signaling pathways by 2-APB.
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Experimental Workflow for 2-APB Stock Solution
Preparation

Start

Weigh 2-APB Powder

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Visually Inspect for Particulates

Particulates Present

Aliquot into Cryovials

Clear Solution

Store at -20°C or -80°C

End

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: A workflow diagram for the preparation of a 2-APB stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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